N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid
N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid
N(4)-adenosyl-n(4)-methyl-2,4-diaminobutanoic acid is a solid. This compound belongs to the purine nucleosides and analogues. These are compounds comprising a purine base attached to a sugar.
Brand Name:
Vulcanchem
CAS No.:
111770-79-7
VCID:
VC0052154
InChI:
InChI=1S/C15H23N7O5/c1-21(3-2-7(16)15(25)26)4-8-10(23)11(24)14(27-8)22-6-20-9-12(17)18-5-19-13(9)22/h5-8,10-11,14,23-24H,2-4,16H2,1H3,(H,25,26)(H2,17,18,19)/t7-,8+,10+,11+,14+/m0/s1
SMILES:
CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C15H23N7O5
Molecular Weight:
381.39 g/mol
N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid
CAS No.: 111770-79-7
Main Products
VCID: VC0052154
Molecular Formula: C15H23N7O5
Molecular Weight: 381.39 g/mol
CAS No. | 111770-79-7 |
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Product Name | N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid |
Molecular Formula | C15H23N7O5 |
Molecular Weight | 381.39 g/mol |
IUPAC Name | (2S)-2-amino-4-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylamino]butanoic acid |
Standard InChI | InChI=1S/C15H23N7O5/c1-21(3-2-7(16)15(25)26)4-8-10(23)11(24)14(27-8)22-6-20-9-12(17)18-5-19-13(9)22/h5-8,10-11,14,23-24H,2-4,16H2,1H3,(H,25,26)(H2,17,18,19)/t7-,8+,10+,11+,14+/m0/s1 |
Standard InChIKey | JISVTSUBJCPLSV-TWBCTODHSA-N |
Isomeric SMILES | CN(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
SMILES | CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
Canonical SMILES | CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
Description | N(4)-adenosyl-n(4)-methyl-2,4-diaminobutanoic acid is a solid. This compound belongs to the purine nucleosides and analogues. These are compounds comprising a purine base attached to a sugar. |
Synonyms | AdoMDB N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid |
PubChem Compound | 188380 |
Last Modified | Nov 11 2021 |
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